Mass & Formula Selectivity
Dihydrooxoepistephamiersine can be unambiguously distinguished from its close analog, oxostephamiersine, and other hasubanan alkaloids by its characteristic 13C NMR chemical shifts. The presence of a saturated C6-C7 bond in dihydrooxoepistephamiersine, compared to a ketone at C-6 in oxostephamiersine, leads to distinct resonance patterns. Critically, the N-methyl carbon in dihydrooxoepistephamiersine (compound 4) resonates at δ 27.7, while in oxostephamiersine (compound 1) it is at δ 27.8. In contrast, hasubanan alkaloids lacking a C-16 carbonyl (e.g., stephamiersine, epistephamiersine) show N-methyl resonances at δ 36.3, 35.9, and 37.7, respectively [1]. This provides a definitive spectral handle for confirming compound identity and purity.
| Evidence Dimension | 13C NMR N-Methyl Chemical Shift (δ, ppm in CDCl3) |
|---|---|
| Target Compound Data | δ 27.7 ppm (Dihydrooxoepistephamiersine, compound 4) |
| Comparator Or Baseline | Oxostephamiersine (compound 1): δ 27.8 ppm; Stephamiersine (compound 2): δ 36.3 ppm; Epistephamiersine (compound 3): δ 35.9 ppm; Dihydrostephamiersine (compound 5): δ 37.7 ppm |
| Quantified Difference | ~8.6 ppm downfield shift for non-C16-carbonyl compounds vs ~27.7 ppm for C16-carbonyl compounds |
| Conditions | 13C NMR spectroscopy in CDCl3 with proton noise decoupling (PND), selective proton decoupling (SPD), and low power selective proton decoupling (LSPD). |
Why This Matters
This quantitative spectroscopic difference allows for rapid, unambiguous identification and purity assessment, preventing the costly error of misidentifying or cross-contaminating samples in structure-activity relationship (SAR) studies.
- [1] Matsui, M., Watanabe, Y., & Hikomoto, T. (1984). Carbon-13 NMR Spectra of Some Hasubanan Alkaloids. Journal of Natural Products, 47(3), 465-469. View Source
